2-(3,4-dihydroisoquinolin-2(1H)-yl)-N-(2,5-dimethoxyphenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide

• Molecular Formula: C25H25N5O5
• Molecular Weight: 475.5 g/mol
• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(2,5-dimethoxyphenyl)-4,7-dioxo-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-5-carboxamide
• InChI: InChI=1S/C25H25N5O5/c1-34-16-7-8-19(35-2)18(11-16)26-23(32)17-12-20(31)27-22-21(17)24(33)29-25(28-22)30-10-9-14-5-3-4-6-15(14)13-30/h3-8,11,17H,9-10,12-13H2,1-2H3,(H,26,32)(H2,27,28,29,31,33)
• InChI Key: RNPYECOLZAOBEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2CC(=O)NC3=C2C(=O)NC(=N3)N4CCC5=CC=CC=C5C4

Description

This compound is a polycyclic heteroaromatic molecule featuring a pyrido[2,3-d]pyrimidine core fused with a dihydroisoquinoline moiety and substituted with a 2,5-dimethoxyphenyl carboxamide group. The compound’s design combines elements of pyrimidine derivatives, known for diverse biological roles, and methoxy-substituted aromatic systems, which often enhance metabolic stability and target affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-dihydroisoquinolin-2(1H)-yl)-N-(2,5-dimethoxyphenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the isoquinoline and pyrimidine intermediates, followed by their coupling under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for larger batches, ensuring consistent quality, and implementing purification techniques such as crystallization or chromatography. The use of automated reactors and continuous flow systems can enhance efficiency and reproducibility in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dihydroisoquinolin-2(1H)-yl)-N-(2,5-dimethoxyphenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Used to alter the oxidation state of the compound, potentially changing its reactivity.

Substitution: Common in modifying the phenyl or pyrimidine rings to introduce new substituents.

Common Reagents and Conditions

Typical reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions often involve specific solvents, temperatures, and pH levels to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a variety of functional groups, enhancing the compound’s chemical diversity .

Scientific Research Applications

2-(3,4-Dihydroisoquinolin-2(1H)-yl)-N-(2,5-dimethoxyphenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored as a candidate for drug development, particularly in targeting specific diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydroisoquinolin-2(1H)-yl)-N-(2,5-dimethoxyphenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The compound’s structure allows it to fit into binding sites, altering the activity of the target molecules and exerting its effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name/ID	Core Structure	Key Substituents/Modifications	Relevance to Target Compound
Target Compound	Pyrido[2,3-d]pyrimidine	3,4-dihydroisoquinoline; 2,5-dimethoxyphenyl carboxamide	Reference compound with dual fused rings and methoxy-aromatic substitution.
5613-92-3 (4-(2,5-dimethoxyphenyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one)	Benzoquinoline	2,5-dimethoxyphenyl; ketone at position 2	Shared dimethoxyphenyl group but lacks pyrimidine core; potential for comparative solubility studies.
840515-29-9 (1-[2-(3,4-dimethoxyphenyl)ethyl]-N-(2-furylmethyl)-dipyrido[1,2-a:2,3-d]pyrimidine-3-carboxamide)	Dipyrido-pyrimidine	3,4-dimethoxyphenethyl; furylmethyl carboxamide	Similar pyrimidine core with methoxy-aromatic substituents; furan vs. dihydroisoquinoline divergence.
7c (N1-(3-(4-Methoxyphenyl)-7-oxo-5-phenyl-thiazolo[4,5-d]pyrimidin-2-ylidene)-4-methyl-N2-phenylbenzimidamide)	Thiazolo[4,5-d]pyrimidine	4-methoxyphenyl; benzimidamide	Thiazolo-pyrimidine hybrid; methoxy substitution aligns with target’s pharmacokinetic tuning.

Key Observations:

Core Diversity: The target compound’s pyrido[2,3-d]pyrimidine core is distinct from benzoquinoline (5613-92-3) and thiazolo-pyrimidine (7c) systems. These structural differences may influence binding kinetics and metabolic pathways .

Methoxy Substitution : All analogs feature methoxy groups on aromatic rings, suggesting a design strategy to enhance lipophilicity and membrane permeability. The 2,5-dimethoxy configuration in the target compound may optimize steric and electronic interactions compared to 3,4-dimethoxy derivatives (840515-29-9) .

Functional Groups: The dihydroisoquinoline moiety in the target compound introduces a rigid, planar structure absent in analogs like 840515-29-9, which uses a flexible phenethyl chain. This rigidity could impact target selectivity .